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Compound of Interest

Compound Name: Resveratrol-3-O-sulfate sodium

Cat. No.: B560678 Get Quote

For researchers, scientists, and drug development professionals, ensuring laboratory safety is

paramount, particularly when handling specialized chemical compounds like Resveratrol-3-O-
sulfate sodium. This guide provides a comprehensive, step-by-step approach to the safe

handling, necessary personal protective equipment (PPE), and proper disposal of this

compound, fostering a secure research environment.

While specific quantitative safety data for Resveratrol-3-O-sulfate sodium is not readily

available, the following recommendations are based on the safety data sheets (SDS) of its

parent compound, resveratrol. It is crucial to handle this derivative with the assumption that it

carries similar potential hazards.

Personal Protective Equipment (PPE)
A multi-layered approach to personal protection is essential to minimize exposure. This

includes protection for the eyes, skin, and respiratory system.

Quantitative Data Summary for Personal Protective Equipment
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PPE Category Specification
Recommendation Source
Reference

Eye Protection

Tightly fitting safety goggles or

safety glasses with side-

shields conforming to EN 166

(EU) or NIOSH (US).[1]

SDS for Resveratrol

Hand Protection

Chemical-resistant, impervious

gloves.[1][2] Suitable materials

include nitrile rubber,

polychloroprene, butyl rubber,

and fluorocaoutchouc.

SDS for Resveratrol

Body Protection

Lab coat, impervious clothing,

or a chemical-resistant suit

(e.g., Tyvek®) to prevent skin

contact.[1]

SDS for Resveratrol

Respiratory Protection

A NIOSH/MSHA or European

Standard EN 149 approved

respirator is recommended if

dust is generated or if working

in a poorly ventilated area.[3] A

particulate filter (e.g., P2) may

be appropriate.

SDS for Resveratrol

Operational Plan for Safe Handling
A systematic workflow ensures that safety is integrated into every step of the experimental

process, from initial handling to final disposal.

Step-by-Step Handling Protocol

Preparation and Area Setup:

Always handle Resveratrol-3-O-sulfate sodium in a well-ventilated area, preferably

within a chemical fume hood.[1]
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Ensure that an eyewash station and safety shower are readily accessible.[3]

Before starting, confirm that all necessary PPE is in good condition and readily available.

Donning Personal Protective Equipment:

Put on a lab coat or other protective clothing.

Wear appropriate chemical-resistant gloves. Inspect them for any tears or punctures

before use.

Don tightly fitting safety goggles.

If there is a risk of generating dust, wear a suitable respirator.

Handling the Compound:

Avoid all personal contact with the substance, including inhalation of dust.[4]

Prevent the formation of dust during handling.[1][3][5]

Use appropriate tools (e.g., spatulas, weighing paper) to handle the solid material.

Keep the container tightly closed when not in use.[1]

Storage:

Store the compound in a cool, dry, and well-ventilated place.[1]

Keep the container securely sealed.[4]

Store away from incompatible materials such as strong oxidizing agents.[3]

Disposal Plan
Proper disposal of chemical waste is critical to protect both personnel and the environment.

Step-by-Step Disposal Protocol

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 7 Tech Support

https://www.fishersci.com/store/msds?partNumber=AAJ60790ME&productDescription=RESVERATROL%2C+98%25+500MG&vendorId=VN00024248&countryCode=US&language=en
https://datasheets.scbt.com/sc-200808.pdf
https://www.echemi.com/sds/resveratrol-pid_Seven41776.html
https://www.fishersci.com/store/msds?partNumber=AAJ60790ME&productDescription=RESVERATROL%2C+98%25+500MG&vendorId=VN00024248&countryCode=US&language=en
https://www.carlroth.com/medias/SDB-N811-MT-EN.pdf?context=bWFzdGVyfHNlY3VyaXR5RGF0YXNoZWV0c3wyNDA0MjZ8YXBwbGljYXRpb24vcGRmfGFHRXpMMmd3TWk4NU1UYzFNamc1T1RVME16TTBMMU5FUWw5T09ERXhYMDFVWDBWT0xuQmtaZ3xjOWJjYmEzZTE3ZWU4M2RlOGU0MzcyYjM3MjBmNjM0NmQzODU5ZGExZGFkNDRkMGRmNjIwNjBkMGQwMDE2Njc1
https://www.echemi.com/sds/resveratrol-pid_Seven41776.html
https://www.echemi.com/sds/resveratrol-pid_Seven41776.html
https://datasheets.scbt.com/sc-200808.pdf
https://www.fishersci.com/store/msds?partNumber=AAJ60790ME&productDescription=RESVERATROL%2C+98%25+500MG&vendorId=VN00024248&countryCode=US&language=en
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b560678?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Waste Segregation and Collection:

Collect unused Resveratrol-3-O-sulfate sodium and any contaminated disposable

materials (e.g., gloves, weighing paper, pipette tips) in a designated and clearly labeled

hazardous waste container.

The container must have a secure, tight-fitting lid.

Labeling:

Label the hazardous waste container with "Hazardous Waste," the full chemical name

("Resveratrol-3-O-sulfate sodium"), and any known hazards.

Storage of Waste:

Store the waste container in a designated, secure area away from general laboratory

traffic.

Do not mix with other waste streams unless compatibility has been confirmed.

Final Disposal:

Dispose of the chemical waste in accordance with all local, state, and federal regulations.

[4][6]

Crucially, do not dispose of Resveratrol-3-O-sulfate sodium or its waste down the drain.

[4]

Contact your institution's Environmental Health and Safety (EHS) office for guidance on

proper disposal procedures and to arrange for waste pickup.

Visual Workflow for Safe Handling
The following diagram illustrates the key steps for the safe handling of Resveratrol-3-O-
sulfate sodium, from preparation to disposal.
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Safe Handling Workflow for Resveratrol-3-O-sulfate sodium

Preparation
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Disposal

Set Up in Ventilated Area
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Handle Compound Carefully
(Avoid Dust)

Proceed to Handling

Store in Cool, Dry, Ventilated Area

Collect Waste in Labeled Container

Generate Waste

Store Waste Securely

Dispose via EHS

Click to download full resolution via product page

Caption: Workflow for the safe handling of Resveratrol-3-O-sulfate sodium.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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